Cas no 1218771-02-8 (2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene)

2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene is a high-purity organotin compound used as a key intermediate in the synthesis of conjugated polymers and organic semiconductors. Its naphthodithiophene core, coupled with trimethylstannyl functional groups, enables efficient Stille coupling reactions, facilitating the construction of extended π-conjugated systems. This compound is particularly valuable in the development of organic electronic materials, such as polymer solar cells and field-effect transistors, due to its excellent charge transport properties and thermal stability. The stannyl groups ensure high reactivity in cross-coupling reactions, while the rigid fused-ring structure enhances molecular planarity, promoting optimal π-orbital overlap for improved electronic performance. Suitable for controlled polymerization and precise molecular design.
2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene structure
1218771-02-8 structure
Product Name:2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene
CAS No:1218771-02-8
MF:C20H24S2Sn2
MW:565.937
CID:4670169
PubChem ID:90184927
Update Time:2025-05-22

2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene Chemical and Physical Properties

Names and Identifiers

    • 5,6-b']dithiophene
    • 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene
    • 2,7-Bis(trimethylstannyl)naphtho[1,2-b:5,6-b']dithiophene
    • 1218771-02-8
    • Stannane,1,1'-naphtho[1,2-b:5,6-b']dithiophene-2,7-diylbis[1,1,1-trimethyl-
    • trimethyl-(2-trimethylstannyl-[1]benzothiolo[7,6-g][1]benzothiol-7-yl)stannane
    • SCHEMBL15751133
    • F77666
    • trimethyl[12-(trimethylstannyl)-3,11-dithiatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1,4,6,8,10(14),12,15-heptaen-4-yl]stannane
    • Inchi: InChI=1S/C14H6S2.6CH3.2Sn/c1-3-11-12(13-9(1)5-7-15-13)4-2-10-6-8-16-14(10)11;;;;;;;;/h1-6H;6*1H3;;
    • InChI Key: BTKBDGJRKILTRR-UHFFFAOYSA-N
    • SMILES: C[Sn](C)(C)C1=CC2=C(S1)C3=C(C=C2)C4=C(C=C3)C=C(S4)[Sn](C)(C)C

Computed Properties

  • Exact Mass: 565.93575g/mol
  • Monoisotopic Mass: 567.93635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5Ų

2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene Pricemore >>

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Additional information on 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene

Recent Advances in the Application of 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene (CAS: 1218771-02-8) in Organic Electronics and Biomedical Research

The compound 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene (CAS: 1218771-02-8) has recently garnered significant attention in both organic electronics and biomedical research due to its unique structural and electronic properties. This stannylated naphthodithiophene derivative serves as a critical building block for the synthesis of high-performance organic semiconductors, particularly in the development of organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Its extended π-conjugated system and electron-rich nature make it an ideal candidate for enhancing charge transport properties in organic electronic devices.

Recent studies have demonstrated the efficacy of 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene in Stille coupling reactions, a widely used method for constructing conjugated polymers and small molecules. For instance, researchers have successfully employed this compound to synthesize low-bandgap polymers with exceptional photovoltaic performance, achieving power conversion efficiencies (PCEs) exceeding 10% in OPV devices. The compound's ability to facilitate efficient π-π stacking and charge delocalization has been highlighted as a key factor in these advancements.

Beyond its applications in organic electronics, 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene has also shown promise in biomedical research. Preliminary investigations suggest that derivatives of this compound exhibit potential as fluorescent probes for cellular imaging, owing to their strong fluorescence emission and photostability. Additionally, its structural motif has been explored in the design of novel drug delivery systems, where its planar aromatic system could enhance interactions with biological membranes.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,7-Bis(trimethylstannyl)naphtho[1,2-b;5,6-b']dithiophene, as well as in optimizing its performance in various applications. Future research directions may focus on developing more sustainable synthetic routes, improving the compound's solubility in common organic solvents, and exploring its potential in emerging fields such as bioelectronics and theranostics. As the demand for advanced organic materials continues to grow, this compound is poised to play an increasingly important role in bridging the gap between chemical synthesis and functional applications.

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